Cas no 2138277-36-6 (5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138277-36-6
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6340840
• PubChem ID: 165951853
• Update Time: 2025-05-24

5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4triazolo1,5-apyridine
• 2138277-36-6
• EN300-1104741
• 5-bromo-7-(cyclopropylmethyl)-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C11H12BrN3/c1-7-13-11-6-9(4-8-2-3-8)5-10(12)15(11)14-7/h5-6,8H,2-4H2,1H3
• InChI Key： RRJOSSDKGOKABO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC(C)=NN21)CC1CC1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138277-36-6)

The compound 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138277-36-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into its chemical properties, synthesis, applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of triazolopyridine derivatives in drug discovery?" and "How does cyclopropylmethyl substitution influence bioactivity?".

Structurally, this compound belongs to the triazolopyridine family, characterized by a fused 1,2,4-triazole and pyridine ring system. The presence of a bromine atom at the 5-position and a cyclopropylmethyl group at the 7-position enhances its electronic and steric properties, making it a versatile intermediate for further functionalization. Researchers often explore its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with trending topics like "targeted cancer therapies" and "antibiotic resistance".

Synthesis of CAS No. 2138277-36-6 typically involves multi-step organic reactions, including cyclization and halogenation. A key step is the introduction of the cyclopropylmethyl moiety, which can modulate lipophilicity and metabolic stability—a critical consideration in modern drug design. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm purity and structure, addressing frequent search terms like "how to characterize triazolopyridine compounds".

In agrochemical applications, derivatives of 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine have shown promise as plant growth regulators or pest control agents. This aligns with global interest in "sustainable agriculture" and "green chemistry". The compound’s stability under environmental conditions is often compared to other halogenated heterocycles, a topic frequently queried in academic forums.

From a commercial perspective, CAS No. 2138277-36-6 is available as a high-purity reference standard for research. Its pricing and availability are influenced by factors like "bulk synthesis scalability" and "patent landscapes," which are hot topics in pharmaceutical industry reports. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of frequent inquiry.

Future research directions may explore the compound’s utility in photopharmacology or as a fluorescent probe, given the rising demand for "smart molecular tools". Computational studies, including molecular docking and QSAR modeling, could further elucidate its binding affinities, addressing searches like "in silico screening of triazolopyridines".

In summary, 5-bromo-7-(cyclopropylmethyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its adaptability to diverse research needs—from drug development to crop protection—ensures its continued relevance in both academic and industrial settings.